Cas no 2034516-39-5 (N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide)

• Product Name: N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide
• CAS No: 2034516-39-5
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 6329838
• PubChem ID: 119104497
• Update Time: 2025-07-17

N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide
• F6559-0180
• N-(2-(1-ethyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-2-hydroxyquinoline-4-carboxamide
• N-[2-(1-ethyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]-2-oxo-1H-quinoline-4-carboxamide
• 2034516-39-5
• N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide
• AKOS026703913

• Inchi： 1S/C21H20N4O3/c1-2-24-10-7-14-8-11-25(21(28)19(14)24)12-9-22-20(27)16-13-18(26)23-17-6-4-3-5-15(16)17/h3-8,10-11,13H,2,9,12H2,1H3,(H,22,27)(H,23,26)
• InChI Key： JCIONRCQPPSJSJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1CCNC(C1=CC(NC3C=CC=CC1=3)=O)=O)C=CN2CC

Computed Properties

• Exact Mass: 376.15354051g/mol
• Monoisotopic Mass: 376.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide

Comprehensive Analysis of N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide (CAS No. 2034516-39-5)

The compound N-(2-{1-ethyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-2-hydroxyquinoline-4-carboxamide (CAS No. 2034516-39-5) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines a pyrrolopyridine core with a hydroxyquinoline moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular weight and lipophilicity properties suggest favorable drug-likeness, aligning with current trends in small-molecule drug discovery.

In the context of modern drug design, this compound exemplifies the growing focus on kinase inhibitors and epigenetic modulators. The presence of both hydrogen bond donors and acceptors in its structure may contribute to target binding affinity, a hot topic in computational chemistry circles. Recent literature searches reveal increasing queries about "pyrrolopyridine derivatives in cancer research" and "quinoline-based therapeutics," reflecting the scientific community's interest in such scaffolds.

The synthetic route for CAS No. 2034516-39-5 typically involves multi-step organic synthesis with careful control of reaction conditions to ensure proper regioselectivity. Analytical characterization often employs HPLC purity analysis, mass spectrometry, and NMR spectroscopy - techniques frequently searched by quality control professionals. The compound's solubility profile in various pharmaceutical solvents makes it particularly relevant for formulation scientists addressing drug delivery challenges.

From a mechanistic perspective, the 2-hydroxyquinoline-4-carboxamide segment resembles known metal-chelating pharmacophores, sparking investigations into potential enzyme inhibition activities. This aligns with trending searches about "metalloenzyme-targeted drugs" and "transition state analogs." The 1-ethyl-7-oxo-pyrrolopyridine portion may contribute to cellular permeability, a critical factor in ADME optimization strategies that dominate current medicinal chemistry discussions.

Stability studies of this compound under various pH conditions and temperature ranges have become increasingly important, as evidenced by rising search volumes for "API degradation pathways." The crystalline form characterization using XRPD and DSC techniques addresses common formulation questions about "polymorph screening" in drug development. These aspects make CAS No. 2034516-39-5 a compelling case study for preformulation research.

In biological screening contexts, researchers are particularly interested in how the N-ethyl side chain modification affects target selectivity compared to similar compounds. This connects to frequent queries about "structure-activity relationship optimization" in lead compound development. The molecule's potential as a chemical probe for studying cellular pathways also aligns with growing interest in target identification technologies.

The intellectual property landscape surrounding this chemical entity reflects broader industry concerns about "patentable chemical space." Its structural novelty makes it a valuable reference point for discussions about composition of matter claims in pharmaceutical patents. Analytical chemists frequently search for "HPLC method development" protocols specific to such nitrogen-rich heterocycles, highlighting practical considerations in working with this compound.

From a toxicological perspective, preliminary in vitro safety profiling data would address common queries about "cytochrome P450 inhibition" and "hERG channel binding" - critical parameters in early drug candidate selection. The presence of both hydrogen bond donors and π-conjugated systems in the molecule makes it an interesting subject for molecular modeling studies investigating ligand-protein interactions.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic approaches to such complex heterocycles, responding to search trends about "catalytic amide bond formation" and "atom-economical reactions." The compound's chromophoric properties also make it relevant to discussions about "UV-active pharmaceutical impurities" in analytical method development.

As the pharmaceutical industry increasingly focuses on targeted therapies, the structural features of CAS No. 2034516-39-5 offer opportunities to explore allosteric modulation and protein-protein interaction inhibition. These concepts frequently appear in searches related to "undruggable targets" and "next-generation therapeutics," positioning this compound as relevant to cutting-edge research directions.